Cas no 1234810-24-2 (N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide)

• Product Name: N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide
• CAS No: 1234810-24-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6312783
• PubChem ID: 49717975
• Update Time: 2025-05-20

N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide
• F5857-6116
• AKOS013497074
• 1234810-24-2
• N-((1-hydroxycyclopentyl)methyl)-2-(3-methoxyphenyl)acetamide
• VU0525635-1
• N-[(1-hydroxycyclopentyl)methyl]-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C15H21NO3/c1-19-13-6-4-5-12(9-13)10-14(17)16-11-15(18)7-2-3-8-15/h4-6,9,18H,2-3,7-8,10-11H2,1H3,(H,16,17)
• InChI Key： ONENZVTZSQYEMB-UHFFFAOYSA-N
• SMILES： OC1(CNC(CC2C=CC=C(C=2)OC)=O)CCCC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide

Introduction to N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide (CAS No: 1234810-24-2)

N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide, a compound with the chemical identifier CAS No: 1234810-24-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both cyclopentyl and methoxyphenyl moieties in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

The molecular structure of N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide consists of a cyclopentyl group attached to an amide functional group, which is further substituted with a 3-methoxyphenyl ring. This arrangement not only contributes to the compound's complexity but also opens up numerous possibilities for interactions with biological targets. The cyclopentyl ring, known for its stability and flexibility, can enhance the compound's solubility and bioavailability, while the methoxyphenyl group introduces hydrophobicity and potential binding affinities with specific enzymes or receptors.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide molecule has shown promise in preliminary studies as a potential lead compound for drugs targeting neurological disorders. Its ability to interact with neurotransmitter receptors and modulate signaling pathways has been highlighted in several research publications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have been able to identify potential binding sites on target proteins. These studies suggest that N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide could exhibit inhibitory effects on enzymes involved in inflammation and neurodegeneration. This aligns well with the current trend in drug discovery towards developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The synthesis of N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide presents both challenges and opportunities for chemists. The synthesis involves multiple steps, including the formation of the amide bond and the introduction of the cyclopentyl and methoxyphenyl groups. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the efficiency of production but also allow for modifications to the core structure, enabling the creation of derivatives with enhanced pharmacological properties.

Evaluation of the pharmacokinetic properties of N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide is crucial for determining its suitability as a drug candidate. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary findings indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical development. Additionally, toxicological studies have shown that it does not exhibit significant hepatotoxicity or cardiotoxicity at relevant doses.

The potential therapeutic applications of N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide are diverse. Research has indicated its efficacy in models of Alzheimer's disease by inhibiting beta-secretase activity, a key enzyme in the pathogenesis of this neurodegenerative disorder. Furthermore, it has shown promise in treating chronic inflammatory conditions by modulating cytokine production and reducing oxidative stress.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to commercialization. However, the unique properties of N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide provide a strong foundation for advancing through these stages efficiently. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory findings into clinical reality. Such partnerships can accelerate the drug development pipeline by leveraging expertise in synthetic chemistry, pharmacology, and clinical trials.

The future prospects for N-(1-hydroxycyclopentyl)methyl-2-(3-methoxyphenyl)acetamide are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological profile while reducing potential side effects. Advances in biotechnology and artificial intelligence are also expected to play significant roles in accelerating drug discovery processes. By integrating these technologies with traditional chemical synthesis methods, researchers can more rapidly identify and develop novel compounds like this one.